molecular formula C14H14N4O5S B2484615 N-(4-amino-2-((2,4-dioxopentan-3-yl)thio)-6-oxo-1,6-dihydropyrimidin-5-yl)furan-2-carboxamide CAS No. 868226-76-0

N-(4-amino-2-((2,4-dioxopentan-3-yl)thio)-6-oxo-1,6-dihydropyrimidin-5-yl)furan-2-carboxamide

Cat. No. B2484615
CAS RN: 868226-76-0
M. Wt: 350.35
InChI Key: XASKCURKFMUMLO-UHFFFAOYSA-N
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Description

N-(4-amino-2-((2,4-dioxopentan-3-yl)thio)-6-oxo-1,6-dihydropyrimidin-5-yl)furan-2-carboxamide is a useful research compound. Its molecular formula is C14H14N4O5S and its molecular weight is 350.35. The purity is usually 95%.
BenchChem offers high-quality N-(4-amino-2-((2,4-dioxopentan-3-yl)thio)-6-oxo-1,6-dihydropyrimidin-5-yl)furan-2-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(4-amino-2-((2,4-dioxopentan-3-yl)thio)-6-oxo-1,6-dihydropyrimidin-5-yl)furan-2-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anticancer Properties

ZINC03892989 has shown promise as an anticancer agent. Its mechanism of action involves inducing apoptosis (programmed cell death) by increasing reactive oxygen species (ROS) production and releasing zinc ions (Zn²⁺). Researchers have explored its potential in inhibiting cancer cell growth and metastasis .

Antimicrobial Activity

The compound exhibits antimicrobial properties, making it relevant for combating bacterial and fungal infections. Studies have investigated its effectiveness against various pathogens, including Gram-positive and Gram-negative bacteria, as well as fungi .

Antioxidant Effects

ZINC03892989 acts as an antioxidant, scavenging free radicals and protecting cells from oxidative damage. Its potential in preventing oxidative stress-related diseases warrants further investigation .

Anti-Inflammatory Potential

Researchers have explored ZINC03892989’s anti-inflammatory effects. By modulating inflammatory pathways, it may contribute to managing inflammatory conditions .

Wound Healing Applications

The compound has been studied for wound healing. Its ability to promote tissue regeneration and accelerate wound closure makes it a valuable candidate for topical formulations .

Drug Delivery Systems

ZINC03892989 can serve as a building block for drug delivery systems. Its biocompatibility and stability allow for targeted drug delivery, enhancing therapeutic efficacy while minimizing side effects .

Biomedical Imaging

Due to its unique properties, ZINC03892989 could be employed in biomedical imaging techniques. Researchers are exploring its use as a contrast agent or for tracking specific biomarkers .

Theranostics

Combining therapeutic and diagnostic functions, ZINC03892989-based nanoparticles hold promise for theranostic applications. These multifunctional systems can simultaneously deliver drugs and provide imaging capabilities .

properties

IUPAC Name

N-[4-amino-2-(2,4-dioxopentan-3-ylsulfanyl)-6-oxo-1H-pyrimidin-5-yl]furan-2-carboxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C14H14N4O5S/c1-6(19)10(7(2)20)24-14-17-11(15)9(13(22)18-14)16-12(21)8-4-3-5-23-8/h3-5,10H,1-2H3,(H,16,21)(H3,15,17,18,22)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

XASKCURKFMUMLO-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(=O)C(C(=O)C)SC1=NC(=C(C(=O)N1)NC(=O)C2=CC=CO2)N
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C14H14N4O5S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

350.35 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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